Cas no 945740-21-6 (3-Iodo-2-methyl-benzoic acid ethyl ester)

• Product Name: 3-Iodo-2-methyl-benzoic acid ethyl ester
• CAS No: 945740-21-6
• MF: C₁₀H₁₁IO₂
• MW: 290.097615480423
• CID: 4721017
• PubChem ID: 54051219
• Update Time: 2025-07-19

3-Iodo-2-methyl-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methyl-benzoic acid ethyl ester
• ethyl 3-iodo-2-methylbenzoate
• LSZMTHMYAQITSD-UHFFFAOYSA-N
• 3-Iodo-2-methylbenzoic acid ethyl ester

• Inchi： 1S/C10H11IO2/c1-3-13-10(12)8-5-4-6-9(11)7(8)2/h4-6H,3H2,1-2H3
• InChI Key： LSZMTHMYAQITSD-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(=O)OCC)=C1C

Computed Properties

• Exact Mass: 289.98038g/mol
• Monoisotopic Mass: 289.98038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.2

Additional information on 3-Iodo-2-methyl-benzoic acid ethyl ester

Comprehensive Overview of 3-Iodo-2-methyl-benzoic acid ethyl ester (CAS No. 945740-21-6): Properties, Applications, and Industry Insights

3-Iodo-2-methyl-benzoic acid ethyl ester (CAS No. 945740-21-6) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This ester derivative, featuring an iodine substituent, plays a pivotal role in synthetic chemistry, particularly in cross-coupling reactions like Suzuki-Miyaura or Ullmann-type couplings. Its molecular structure, combining a methyl group and an ethyl ester moiety, offers unique reactivity for constructing complex aromatic frameworks. Researchers value this compound for its versatility in drug intermediate synthesis and material science applications.

In recent years, the demand for halogenated aromatic compounds like 3-Iodo-2-methyl-benzoic acid ethyl ester has surged due to their importance in developing targeted therapeutics and agrochemicals. The iodine atom's presence enhances the compound's utility in palladium-catalyzed reactions, a hot topic in green chemistry. With the pharmaceutical industry's growing focus on small molecule drugs, this ester serves as a critical building block for kinase inhibitors and anti-inflammatory agents. Analytical techniques such as HPLC purification and NMR characterization are essential for ensuring its high purity (>98%), a key concern for end-users.

The compound's stability under ambient storage conditions makes it practical for laboratory use, though precautions against light exposure are recommended. Its solubility profile (soluble in DMSO, ethanol) aligns with common organic solvents, facilitating reaction setups. Industry trends show increased interest in iodinated synthons for radiopharmaceuticals, linking to the expanding theranostics market. Environmental considerations have also driven optimization of waste-minimizing protocols for its synthesis, addressing the sustainable chemistry movement.

Emerging applications include its use in OLED materials development, where halogenated aromatics contribute to electron transport layers. The ethyl ester group allows straightforward hydrolysis to corresponding acids, enabling diverse downstream modifications. Patent analyses reveal its incorporation in photoresist formulations for semiconductor manufacturing, reflecting the compound's multidisciplinary relevance. Quality control specifications typically require GC-MS verification to confirm absence of polyhalogenated byproducts.

From a commercial perspective, 945740-21-6 remains a low-volume high-value chemical, with pricing influenced by iodine market fluctuations. Suppliers emphasize custom synthesis options to meet varied research-scale demands. The compound's structure-activity relationship (SAR) contributions in medicinal chemistry continue to generate academic publications, particularly regarding bioisosteric replacements in lead optimization. Proper handling includes standard personal protective equipment (PPE) despite its non-classified status.

Future directions may explore its potential in metal-organic frameworks (MOFs) or as a ligand precursor for catalysis systems. The growing organoiodine compounds market, projected to expand at 5.8% CAGR (2023-2030), underscores the lasting importance of this chemical class. Analytical advancements in real-time reaction monitoring techniques further enhance its synthetic utility. As regulatory landscapes evolve, documentation of impurity profiles becomes increasingly critical for GMP-compliant applications.